Cas no 107739-64-0 (D-Valine, 4,4,4-trifluoro-, (S)-)

• Product Name: D-Valine, 4,4,4-trifluoro-, (S)-
• CAS No: 107739-64-0
• MF: C₅H₈F₃NO₂
• MW: 171.117732048035
• CID: 1184391
• Update Time: 2024-08-02

D-Valine, 4,4,4-trifluoro-, (S)- Chemical and Physical Properties

Names and Identifiers

• D-Valine, 4,4,4-trifluoro-, (S)-
• D-Valine, 4,4,4-trifluoro-, (3S)-

• Inchi： 1S/C5H8F3NO2/c1-2(5(6,7)8)3(9)4(10)11/h2-3H,9H2,1H3,(H,10,11)/t2-,3+/m0/s1
• InChI Key： BAOLXXJPOPIBKA-STHAYSLISA-N
• SMILES： C(O)(=O)[C@@H]([C@H](C)C(F)(F)F)N

Computed Properties

• Exact Mass: 171.05074

Experimental Properties

• Density: 1.352±0.06 g/cm3(Predicted)
• Boiling Point: 193.3±40.0 °C(Predicted)
• PSA: 63.32
• pka: 1.95±0.10(Predicted)